Cas no 54009-70-0 (N-(2-acetamidocyclohexyl)acetamide)

N-(2-acetamidocyclohexyl)acetamide structure
54009-70-0 structure
Product Name:N-(2-acetamidocyclohexyl)acetamide
CAS No:54009-70-0
MF:C10H18N2O2
MW:198.262122631073
CID:1587212
PubChem ID:243898
Update Time:2025-04-21

N-(2-acetamidocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-acetamidocyclohexyl)acetamide
    • N,N'-cyclohexane-1,2-diyl-bis-acetamide
    • AC1Q5WEI
    • AC1L5K0Y
    • 1.2-Bis-acetamino-cyclohexan
    • N,N'-Bis-(2-carboxy-aethyl)-harnstoff
    • 3-{[(2-carboxyethyl)carbamoyl]amino}propanoic acid (non-preferred name)
    • NSC71977
    • 1,2-Diacetamidocyclohexan
    • N,N'-Diacetyl-1,2-diaminocyclohexan
    • 3,3'-ureylenedipropionic acid
    • AR-1F1252
    • 3-(([(2-carboxyethyl)amino]carbonyl)amino)propanoic acid
    • N,N'-Cyclohexan-1,2-diyl-bis-acetamid
    • 3-{[(2-carboxyethyl)carbamoyl]amino}propanoic acid(non-preferred name)
    • N,N'-cyclohexane-1,2-diyl-bis-acetamide; AC1Q5WEI; AC1L5K0Y; 1.2-Bis-acetamino-cyclohexan; N,N'-Bis-(2-carboxy-aethyl)-harnstoff; 3-{[(2-carboxyethyl)carbamoyl]amino}propanoic acid (non-preferred name); NSC71977; 1,2-Diacetamidocyclohexan; N,N'-Diacetyl-1,2-diaminocyclohexan; 3,3'-ureylenedipropionic acid; AR-1F1252; 3-(([(2-carboxyethyl)amino]carbonyl)amino)propanoic acid; N,N'-Cyclohexan-1,2-diyl-bis-acetamid; 3-{[(2-carboxyethyl)carb
    • NSC-54132
    • 54009-70-0
    • DTXSID00968833
    • SCHEMBL282957
    • N,N'-(Cyclohexane-1,2-diyl)diethanimidic acid
    • NSC54132
    • VCA92478
    • Inchi: 1S/C10H18N2O2/c1-7(13)11-9-5-3-4-6-10(9)12-8(2)14/h9-10H,3-6H2,1-2H3,(H,11,13)(H,12,14)
    • InChI Key: MZYLAHHTXWRMOL-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1CCCCC1NC(C)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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